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Compound of Interest

Compound Name: 5-Ethenyl-1,6-naphthyridine

Cat. No.: B13264790

Get Quote

Executive Summary
This technical guide provides an in-depth analysis of the 5-vinyl-1,6-naphthyridine scaffold

(CAS: 1824099-85-5), a critical intermediate in the synthesis of bioactive heterocyclic

compounds.[1][2] The C5 position of the 1,6-naphthyridine ring system is electronically unique,

situated alpha to the N6 nitrogen. This placement imparts significant electron-withdrawing

character to the attached vinyl group, rendering it a highly reactive Michael acceptor and a

potent dienophile.[2] This guide details the electronic basis of this reactivity, validated synthetic

protocols for its installation, and its downstream applications in medicinal chemistry, particularly

for kinase inhibitors and pain management therapeutics.

Electronic Structure & Reactivity Profile[1]
The C5 "Alpha-N" Effect
The reactivity of the vinyl group at the C5 position is governed by its proximity to the N6

nitrogen atom. Unlike the C2 or C3 positions, C5 is directly adjacent to the pyridine-like

nitrogen (N6) and the bridgehead carbon (C4a).
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Inductive Withdrawal (-I): The electronegative N6 atom exerts a strong inductive pull,

reducing electron density at C5.

Resonance Effects (-M): The ngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""

class="inline ng-star-inserted">

-system of the vinyl group conjugates with the electron-deficient naphthyridine ring.[2]
Resonance contributors place a partial positive charge on the

-carbon of the vinyl group, activating it toward nucleophilic attack.

Comparative Reactivity
The 5-vinyl-1,6-naphthyridine moiety behaves analogously to 2-vinylpyridine or 1-

vinylisoquinoline.[1][2][3] It is significantly more electrophilic than styrene due to the

diazanaphthalene core.

Feature
5-Vinyl-1,6-
Naphthyridine

Styrene 2-Vinylpyridine

Electronic Nature Electron-Deficient Electron-Neutral Electron-Deficient

Primary Reactivity
Michael Addition,

Inverse DA
Electrophilic Addition Michael Addition

Polymerization Anionic > Radical Radical Anionic/Radical

Coordination
Bidentate (N1/N6

potential)
None Monodentate (N)

Mechanistic Pathway Visualization
The following diagram illustrates the electronic activation and subsequent reactivity pathways

for the C5-vinyl group.
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Figure 1: Electronic activation pathways of 5-vinyl-1,6-naphthyridine driven by the N6-nitrogen

atom.[1][2]

Experimental Protocols: Synthesis &
Functionalization
Synthesis via Suzuki-Miyaura Coupling
The most robust method for installing the vinyl group at C5 is the palladium-catalyzed cross-

coupling of 5-chloro-1,6-naphthyridine with potassium vinyltrifluoroborate.[1][2] This method

avoids the toxicity of tin reagents (Stille coupling) and offers high yields.

Reaction Scheme: ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="ng-star-

inserted display">

[2]

Detailed Protocol:

Reagents:

5-Chloro-1,6-naphthyridine (1.0 equiv)[1][2]

Potassium vinyltrifluoroborate (1.5 equiv)

Pd(dppf)Cl₂[4]·DCM complex (5 mol%)
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Diisopropylethylamine (DIPEA) (1.5 equiv)

Solvent: 1,4-Dioxane / Water (9:1 v/v)[1][2]

Procedure:

Charge a reaction vial with 5-chloro-1,6-naphthyridine, potassium vinyltrifluoroborate, and

the Pd catalyst.[1][2]

Evacuate and backfill with nitrogen (3 cycles) to ensure an inert atmosphere.

Add the degassed solvent mixture and DIPEA via syringe.

Heat the mixture to 100°C for 12–16 hours. Monitor by LC-MS for the disappearance of

the chloride starting material (

) and formation of the product (

).

Workup: Cool to room temperature. Dilute with ethyl acetate and wash with water and

brine. Dry the organic layer over

.

Purification: Flash column chromatography (SiO₂, Hexanes/Ethyl Acetate gradient).

Functionalization: Michael Addition
Due to the electron-poor nature of the vinyl group, it readily undergoes conjugate addition with

amines, a key step in synthesizing kinase inhibitor libraries.

Protocol (General Amine Addition):

Dissolve 5-vinyl-1,6-naphthyridine (1.0 equiv) in ethanol or acetonitrile.[1][2]

Add the primary or secondary amine (1.2 equiv).

Optional: Add a catalytic amount of acetic acid or triethylamine depending on the amine's

basicity.
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Stir at 60°C for 4–8 hours.

Concentrate in vacuo.[2] The product is often pure enough for subsequent steps or can be

recrystallized.

Applications in Drug Discovery
The 5-vinyl-1,6-naphthyridine scaffold is a "privileged structure" in medicinal chemistry.[1][2] Its

primary utility lies in its ability to covalently modify cysteine residues in proteins (targeted

covalent inhibitors) or to serve as a rigid linker in fragment-based drug design.[1][2]

Therapeutic Areas
Kinase Inhibition: The naphthyridine core mimics the adenine ring of ATP, allowing it to bind

in the kinase hinge region. The vinyl group can act as a "warhead" to form covalent bonds

with non-catalytic cysteines (e.g., in EGFR or BTK inhibitors).

Pain Management: Derivatives of 1,6-naphthyridine have been disclosed in patents (e.g.,

WO2023205463) for treating neuropathic pain, where the C5 substituent tunes the solubility

and metabolic stability of the drug candidate.

Structural Data & Properties
Property Value Notes

Molecular Weight 156.19 g/mol Fragment-like space

cLogP ~1.8 Favorable for CNS penetration

H-Bond Acceptors 2 (N1, N6) Interaction with hinge region

Topological Polar Surface Area ~26 Å² High membrane permeability

Synthesis Workflow Diagram
The following Graphviz diagram outlines the logical flow from raw materials to the final

functionalized drug scaffold.
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Figure 2: Step-wise synthetic route to 5-vinyl-1,6-naphthyridine from commodity chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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